Dihydro-2(3H)-thiophenone
Dihydro-2(3H)-thiophenone
γ-Thiobutyrolactone undergoes copolymerization with glycidyl phenyl ether to form poly(ester-alt-sulfide).
Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
Brand Name:
Vulcanchem
CAS No.:
1003-10-7
VCID:
VC21036334
InChI:
InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2
SMILES:
C1CC(=O)SC1
Molecular Formula:
C4H6OS
Molecular Weight:
102.16 g/mol
Dihydro-2(3H)-thiophenone
CAS No.: 1003-10-7
Cat. No.: VC21036334
Molecular Formula: C4H6OS
Molecular Weight: 102.16 g/mol
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Specification
| Description | γ-Thiobutyrolactone undergoes copolymerization with glycidyl phenyl ether to form poly(ester-alt-sulfide). Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product. Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes. |
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| CAS No. | 1003-10-7 |
| Molecular Formula | C4H6OS |
| Molecular Weight | 102.16 g/mol |
| IUPAC Name | thiolan-2-one |
| Standard InChI | InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2 |
| Standard InChI Key | KMSNYNIWEORQDJ-UHFFFAOYSA-N |
| SMILES | C1CC(=O)SC1 |
| Canonical SMILES | C1CC(=O)SC1 |
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